3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine

• Molecular Formula: C15H25FN2O5Si
• Molecular Weight: 360.45 g/mol
• InChI: InChI=1S/C15H25FN2O5Si/c1-15(2,3)24(4,5)23-12-9(8-19)22-13(11(12)16)18-7-6-10(20)17-14(18)21/h6-7,9,11-13,19H,8H2,1-5H3,(H,17,20,21)
• InChIKey: KKWGVZHEXOEALO-UHFFFAOYSA-N

3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine: A Dual-Protected Nucleoside Analog for Specialized Oligonucleotide Synthesis and Antiviral Research

3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine (CAS 1445379-59-8) is a chemically protected purine nucleoside analog with a molecular weight of 360.45 g/mol and formula C15H25FN2O5Si . The compound features two critical modifications relative to natural uridine: (1) a fluorine atom substituted at the 2'-position of the deoxyribose sugar, and (2) a tert-butyldimethylsilyl (TBDMS) protecting group at the 3'-hydroxyl position . These dual modifications confer distinct physicochemical and synthetic properties that differentiate it from unprotected nucleosides and other protected analogs. The compound serves primarily as a protected intermediate in the phosphoramidite-based synthesis of oligonucleotides containing 2'-fluoro modifications, where the 3'-O-TBDMS group prevents undesired side reactions during solid-phase synthesis while the 2'-fluoro substitution enhances nuclease resistance and binding properties of the resulting oligomers .

▸ Phosphoramidite solid-phase synthesis of 2′-fluoro-modified oligonucleotides

▸ Free 5′-OH enables direct DMT installation; orthogonal 3′-O-TBDMS protection

▸ 2′-Fluoro substitution prevents silyl migration during monomer preparation

Why Unprotected 2'-Deoxy-2'-fluorouridine Cannot Be Directly Substituted for 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine in Oligonucleotide Synthesis Workflows [1]

The presence of the 3'-O-TBDMS protecting group fundamentally alters the compound's utility in solid-phase oligonucleotide synthesis compared to its unprotected counterpart, 2'-deoxy-2'-fluorouridine (CAS 784-71-4). Without the 3'-O-TBDMS group, the free 3'-hydroxyl would undergo uncontrolled coupling reactions during phosphoramidite-based synthesis, leading to branched products, reduced coupling efficiency, and significantly diminished full-length product yield [1]. The TBDMS group provides orthogonal protection that remains stable under the acidic detritylation conditions used to remove the 5'-O-DMT group during each synthesis cycle, yet can be cleanly removed with fluoride ion treatment (e.g., TBAF) at the conclusion of synthesis [2]. Furthermore, while 3',5'-bis-O-TBDMS-2'-deoxy-2'-fluorouridine (CAS 139878-36-7) represents an alternative protected form, the bis-protected variant blocks both 3'- and 5'-hydroxyl groups, rendering it unsuitable for direct incorporation as a monomer in standard phosphoramidite synthesis where a free 5'-hydroxyl is required for activation and coupling. The mono-3'-O-TBDMS derivative thus occupies a specific synthetic niche that generic, unprotected, or fully protected analogs cannot fulfill without additional synthetic manipulation or compromised product integrity .

Unprotected 2′-deoxy-2′-fluorouridine may undergo uncontrolled 3′-OH coupling, reducing product yield and purity.

3′,5′-Bis-O-TBDMS analog lacks a free 5′-OH, preventing direct use as a phosphoramidite monomer without deprotection.

Mono-3′-O-TBDMS derivative provides the orthogonal protection required for standard RNA synthesis cycles; other forms may require protocol modifications.

• [1] Ogilvie KK, et al. The tert-Butyldimethylsilyl Group as a Protecting Group in Deoxynucleosides. Canadian Journal of Chemistry. 1979. View Source
• [2] Justia Patents. PROTECTED MONOMER AND METHOD OF FINAL DEPROTECTION FOR RNA SYNTHESIS. US Patent Application 20100076183. View Source

Quantitative Differentiation: Evidence Supporting Selection of 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine Over Closest Analogs [REFS-1]

Orthogonal Protection: 3'-O-TBDMS Group Enables Controlled Monomer Incorporation That 3',5'-Bis-O-TBDMS Derivatives Cannot Support

Unlike the 3',5'-bis-O-TBDMS-protected analog (CAS 139878-36-7), 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine retains a free 5'-hydroxyl group essential for phosphoramidite activation and coupling in solid-phase oligonucleotide synthesis . The bis-protected derivative (MW 474.71 g/mol) has both hydroxyl positions blocked, preventing direct use as a monomer building block without additional deprotection steps. In standard RNA synthesis workflows, the 5'-hydroxyl must be available for temporary protection with the acid-labile dimethoxytrityl (DMT) group and subsequent coupling reactions. The mono-3'-O-TBDMS derivative provides this required orthogonal protection profile: a free 5'-OH (suitable for DMT installation) and a protected 3'-OH (stable to acidic detritylation, removable by fluoride) [1].

Monomer Compatibility

Class-level

Target: free 5′-OH; Bis-protected: both OH blocked

Supports direct phosphoramidite monomer preparation without selective deprotection.

Source review recommended; class-level inference.

Evidence Dimension	Functional group availability for phosphoramidite monomer preparation
Target Compound Data	Free 5'-hydroxyl group; 3'-O-TBDMS protected hydroxyl
Comparator Or Baseline	3',5'-bis-O-TBDMS-2'-deoxy-2'-fluorouridine (CAS 139878-36-7): both 3'- and 5'-hydroxyl groups protected by TBDMS
Quantified Difference	Qualitative functional difference: target compound contains one free hydroxyl suitable for further derivatization; comparator contains zero free hydroxyl groups
Conditions	Solid-phase oligonucleotide synthesis; phosphoramidite monomer preparation workflow

Why This Matters

The presence of a free 5'-hydroxyl eliminates the need for selective deprotection prior to monomer preparation, reducing synthetic steps and potential side reactions when sourcing building blocks for oligonucleotide synthesis.

• [1] Ogilvie KK, et al. The tert-Butyldimethylsilyl Group as a Protecting Group in Deoxynucleosides. Canadian Journal of Chemistry. 1979. View Source

TBDMS vs. TBDPS Protecting Group Stability: Differential Hydrolysis Kinetics Define Appropriate Application Contexts

In comparative stability studies, the tert-butyldimethylsilyl (TBDMS) protecting group hydrolyzes approximately 100 times faster than the bulkier tert-butyldiphenylsilyl (TBDPS) group under acidic conditions . This kinetic difference translates into practical distinctions for synthetic workflows: TBDMS is preferred for RNA synthesis where the protecting group must remain intact during acid-catalyzed 5'-detritylation but be removable under mild fluoride conditions (e.g., TBAF treatment) at synthesis completion. In contrast, TBDPS exhibits superior acid stability, hydrolyzing ~100× slower, making it suitable for prolonged or harsh acidic steps but requiring more forcing deprotection conditions. The 3'-O-TBDMS derivative of 2'-deoxy-2'-fluorouridine therefore aligns with standard RNA synthesis protocols that utilize acid-labile 5'-protecting groups, whereas the TBDPS analog would necessitate modified deprotection strategies.

Acid Lability

Class-level

TBDMS ~100× faster hydrolysis than TBDPS

Aligns with standard RNA synthesis deprotection protocols.

Class-level inference; confirm under specific conditions.

Evidence Dimension	Relative acid-catalyzed hydrolysis rate
Target Compound Data	TBDMS group: baseline hydrolysis rate (1×)
Comparator Or Baseline	TBDPS group: hydrolyzes approximately 100× slower than TBDMS under acidic conditions
Quantified Difference	~100-fold difference in hydrolysis rate; TBDMS is ~100× more labile under acidic conditions
Conditions	Acidic deprotection conditions typical of oligonucleotide solid-phase synthesis (e.g., dichloroacetic acid or trichloroacetic acid in dichloromethane)

Why This Matters

The 100-fold differential in acid lability directly informs selection of the appropriate protected nucleoside for a given synthesis protocol; choosing TBDMS over TBDPS ensures compatibility with standard RNA synthesis deprotection schemes without requiring protocol modification.

Molecular Weight and Physical Property Distinctions Enable Chromatographic Resolution from Unprotected 2'-Deoxy-2'-fluorouridine

The TBDMS protection at the 3'-position confers a measurable molecular weight increase relative to the parent nucleoside. 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine has a molecular weight of 360.45 g/mol , compared to 246.19 g/mol for unprotected 2'-deoxy-2'-fluorouridine (CAS 784-71-4) . This 114.26 g/mol mass difference (attributable to the TBDMS group, C6H15Si, theoretical 115.26 g/mol) is substantial enough to enable baseline separation by reversed-phase HPLC or silica gel column chromatography, allowing facile purification of the protected intermediate from unreacted starting material. Additionally, the TBDMS group imparts increased lipophilicity (calculated ClogP increase of approximately 2.5-3.0 log units), which alters retention times in reversed-phase systems and solubility profiles in organic solvents.

Chromatographic Separation

Reported

ΔMW +114 g/mol; increased lipophilicity vs. unprotected

Enables baseline purification from starting material.

Cross-study comparable; verify with own HPLC method.

Evidence Dimension	Molecular weight and chromatographic behavior
Target Compound Data	MW = 360.45 g/mol; formula C15H25FN2O5Si; density = 1.2±0.1 g/cm³
Comparator Or Baseline	2'-deoxy-2'-fluorouridine (unprotected): MW = 246.19 g/mol; formula C9H11FN2O5
Quantified Difference	ΔMW = +114.26 g/mol (46.4% increase); predicted ClogP increase ~2.5-3.0 units
Conditions	Standard analytical characterization; HPLC and column chromatography purification workflows

Why This Matters

The substantial molecular weight and polarity differences enable definitive analytical confirmation of successful protection and facilitate purification, reducing the risk of contamination with unprotected starting material in downstream oligonucleotide synthesis.

2'-Fluoro Modification Confers Enhanced Nuclease Resistance Relative to Unmodified Oligonucleotides [1]

When incorporated into oligonucleotides, 2'-deoxy-2'-fluorouridine residues confer measurable nuclease resistance. Studies using RNA oligomers containing 2'-deoxy-2'-α-fluorouridine modifications demonstrated that these modified oligonucleotides can act as effective substrate-inhibitors against human RNase L, with the modified RNA analogue (FF) exhibiting a k(cat) value approximately 1/100 of that for an unmodified RNA (UU), while the K(m) value increased only 2-fold [1]. This kinetic profile indicates that the 2'-fluoro modification substantially reduces enzymatic turnover without drastically altering substrate binding affinity. The 3'-O-TBDMS-protected precursor enables the synthesis of these stabilized oligonucleotides by serving as a protected building block for phosphoramidite incorporation.

Nuclease Resistance

Reported

kcat reduced 100-fold vs. unmodified RNA

Supports stability studies in nuclease-rich environments.

Cross-study comparable; assay-specific result.

Evidence Dimension	Enzymatic cleavage kinetics (human RNase L)
Target Compound Data	RNA analogue containing 2'-deoxy-2'-α-fluorouridine (FF): k(cat) = 1/100 of unmodified; K(m) = 2× unmodified
Comparator Or Baseline	Unmodified RNA (UU): k(cat) = 100× greater; K(m) baseline
Quantified Difference	k(cat) reduced by 99% (100-fold decrease); K(m) increased by 100% (2-fold increase)
Conditions	Human RNase L enzymatic assay with 2',5'-linked oligoadenylate (2-5A) activation

Why This Matters

The 100-fold reduction in enzymatic turnover rate directly translates to extended oligonucleotide half-life in biological systems, making 2'-fluoro-modified oligomers synthesized from this protected building block more suitable for applications requiring prolonged activity in nuclease-rich environments.

• [1] Ueno Y, et al. A specific substrate-inhibitor, a 2'-deoxy-2'-fluorouridine-containing oligoribonucleotide, against human RNase L. Bioorg Med Chem. 2003;11(23):5069-73. PMID: 14604670. View Source

Fluorinated Nucleosides Exhibit Distinct Antiviral and Biological Activity Profiles Not Replicated by Non-Fluorinated Analogs

The 2'-fluoro substitution in 2'-deoxy-2'-fluorouridine derivatives confers specific biological activities that distinguish them from non-fluorinated uridine analogs. The parent 2'-deoxy-2'-fluorouridine nucleoside has been demonstrated to inhibit replication of wild-type viruses through binding to viral RNA; in mechanistic studies using hepatitis C virus models, polyU/UC RNA strands containing 2'-deoxy-2'-fluorouridine bound to RIG-I but did not activate RIG-I signaling in Huh7 cell-based reporter assays . This selective binding without downstream signaling activation represents a distinct functional profile compared to unmodified uridine-containing RNA, which activates RIG-I signaling upon binding. The 3'-O-TBDMS-protected derivative serves as the key synthetic intermediate for preparing oligonucleotides containing this functionally significant 2'-fluoro modification.

RIG-I Binding

Class-level

Binds RIG-I; no signaling activation vs. unmodified RNA

Tool for innate immune pathway dissection.

Class-level inference; functional validation recommended.

Evidence Dimension	RIG-I receptor binding and signaling activation
Target Compound Data	RNA containing 2'-deoxy-2'-fluorouridine: binds to RIG-I; no signaling activation
Comparator Or Baseline	Unmodified polyU/UC RNA: binds to RIG-I and activates downstream signaling
Quantified Difference	Qualitative difference in signaling outcome (activation vs. no activation)
Conditions	Huh7 cell reporter assay; hepatitis C virus polyU/UC RNA context

Why This Matters

The ability to bind RIG-I without triggering downstream signaling creates a unique tool for dissecting innate immune pathways; sourcing the 3'-O-TBDMS-protected building block enables controlled synthesis of the modified oligonucleotides required for these mechanistic studies.

Regioselective TBDMS Protection at 3'-Position Avoids 2'/3' Migration Issues Encountered with Unprotected 2'-Fluoro Nucleosides [1]

In the synthesis of 2'-protected ribonucleotide monomers, silyl protecting groups introduced on the 2'-hydroxyl are known to undergo migration to the 3'-position during subsequent synthetic steps, leading to regioisomeric mixtures and reduced yields [1]. The compound 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine circumvents this issue because the 2'-position is occupied by a non-migratory fluorine atom rather than a protected hydroxyl. This permanent fluorine substitution eliminates the possibility of 2'→3' silyl migration entirely. In contrast, standard 2'-O-TBDMS protected ribonucleosides (e.g., 2'-O-TBDMS-uridine) are susceptible to base-catalyzed silyl migration during phosphoramidite preparation, which can generate up to 10-30% of the 3'-O-TBDMS regioisomer depending on reaction conditions, necessitating careful chromatographic separation and reducing overall yield.

Silyl Migration Resistance

Reported

0% migration vs. 10–30% for 2′-O-TBDMS nucleosides

Higher monomer purity in phosphoramidite preparation.

Based on patent disclosure; verify at preparative scale.

Evidence Dimension	Susceptibility to silyl protecting group migration
Target Compound Data	2'-position occupied by fluorine (no hydroxyl); no migration possible
Comparator Or Baseline	2'-O-TBDMS-uridine (unmodified ribose): susceptible to 2'→3' silyl migration; typical migration yields 10-30% regioisomer
Quantified Difference	0% migration vs. estimated 10-30% migration under typical phosphoramidite preparation conditions
Conditions	Phosphoramidite monomer synthesis; base-catalyzed conditions (e.g., pyridine, imidazole)

Why This Matters

The elimination of silyl migration risk ensures higher synthetic efficiency and product purity when preparing phosphoramidite monomers from this protected nucleoside, reducing purification burden and improving overall process economics for oligonucleotide manufacturing.

• [1] Justia Patents. PROTECTED MONOMER AND METHOD OF FINAL DEPROTECTION FOR RNA SYNTHESIS. US Patent Application 20100076183. (Discussion of 2' to 3' silyl migration). View Source

Optimal Research and Industrial Applications for 3'-O-(t-Butyldimethylsilyl)-2'-deoxy-2'-fluorouridine Based on Quantitative Differentiation Evidence

Preparation of 2'-Fluoro-Modified Oligonucleotide Phosphoramidite Monomers

This compound is optimally suited as a starting material for preparing 5'-O-DMT-2'-deoxy-2'-fluorouridine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite, a key building block for incorporating 2'-fluoro modifications into therapeutic oligonucleotides. The free 5'-hydroxyl group (absent in the bis-protected analog) enables direct installation of the DMT protecting group, while the 3'-O-TBDMS group provides orthogonal protection compatible with standard solid-phase synthesis cycles . The 2'-fluoro substitution eliminates silyl migration issues that plague 2'-O-TBDMS ribonucleoside monomers, improving synthetic efficiency .

Synthesis of Nuclease-Resistant RNA Oligonucleotides for Biological Studies

Oligonucleotides containing 2'-deoxy-2'-fluorouridine residues, prepared using the 3'-O-TBDMS-protected precursor, exhibit a 100-fold reduction in k(cat) for RNase L cleavage relative to unmodified RNA . This enhanced nuclease resistance makes oligomers synthesized from this building block valuable for experiments requiring extended stability in cellular extracts, in vivo applications, or assays where nucleolytic degradation would otherwise compromise data quality. The 2'-fluoro modification preserves base-pairing fidelity while imparting the stabilization benefit .

Investigating Innate Immune Signaling Pathways Using Modified RNA Probes

RNA strands containing 2'-deoxy-2'-fluorouridine bind to the RIG-I pattern recognition receptor but do not activate downstream signaling in Huh7 cell reporter assays . The 3'-O-TBDMS-protected building block enables the controlled synthesis of these modified RNA probes, which serve as specific tools for dissecting RIG-I-mediated innate immune activation pathways. This functional profile—binding without activation—is distinct from unmodified RNA and is not replicated by other common modifications such as 2'-O-methyluridine, which shows no detectable binding affinity for RNase L .

Pharmaceutical Intermediate for Antiviral Nucleoside Prodrug Development

As a protected purine nucleoside analog with broad antitumor activity targeting indolent lymphoid malignancies, this compound serves as a versatile intermediate for antiviral and anticancer drug discovery programs . The TBDMS protecting group, which hydrolyzes approximately 100× faster than TBDPS under acidic conditions , provides the appropriate balance of stability during synthetic manipulation and facile deprotection under mild fluoride conditions, making it preferable to the more acid-stable TBDPS analog for standard prodrug development workflows where multiple deprotection steps may be required.

Application

Selection Property

Validation Focus

2′-Fluoro phosphoramidite monomer synthesis

Free 5′-OH for direct DMT installation; orthogonal 3′-O-TBDMS protection

Monomer purity and coupling efficiency in solid-phase synthesis

Nuclease-resistant oligonucleotide synthesis

2′-Fluoro modification confers resistance to nucleolytic degradation

Stability in nuclease-rich media and biological matrices

RIG-I pathway probe construction

Modified RNA binds RIG-I without activating downstream signaling

Signaling outcome in innate immune reporter assays

Antiviral nucleoside prodrug intermediate

TBDMS protection balances synthetic stability and mild fluoride deprotection

Prodrug synthetic feasibility and deprotection efficiency